Cas no 67482-20-6 (2,2-diethyl-2H-1,3-benzodioxol-5-amine)

• Product Name: 2,2-diethyl-2H-1,3-benzodioxol-5-amine
• CAS No: 67482-20-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4656684
• Update Time: 2025-06-08

2,2-diethyl-2H-1,3-benzodioxol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-2H-1,3-benzodioxol-5-amine
• 1,3-Benzodioxol-5-amine, 2,2-diethyl-

• Inchi： 1S/C11H15NO2/c1-3-11(4-2)13-9-6-5-8(12)7-10(9)14-11/h5-7H,3-4,12H2,1-2H3
• InChI Key： ASRKBBBOOGTIHA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C=C2OC1(CC)CC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 300.6±31.0 °C at 760 mmHg
• Flash Point: 147.7±32.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2-diethyl-2H-1,3-benzodioxol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-diethyl-2H-1,3-benzodioxol-5-amine

Research Briefing on 2,2-diethyl-2H-1,3-benzodioxol-5-amine (CAS: 67482-20-6): Recent Advances and Applications

2,2-diethyl-2H-1,3-benzodioxol-5-amine (CAS: 67482-20-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2,2-diethyl-2H-1,3-benzodioxol-5-amine, highlighting its versatility as a building block for more complex molecules. The study demonstrated that the compound can be efficiently synthesized through a multi-step process involving the alkylation of 1,3-benzodioxole derivatives, followed by amination. The researchers also noted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that 2,2-diethyl-2H-1,3-benzodioxol-5-amine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound was found to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 15 µM, suggesting potential anti-inflammatory properties. These findings were corroborated by a separate study published in Bioorganic & Medicinal Chemistry Letters (2024), which also explored the compound's interactions with other molecular targets.

Further research has focused on the derivatization of 2,2-diethyl-2H-1,3-benzodioxol-5-amine to enhance its pharmacological profile. A team at the University of Cambridge (2024) reported the synthesis of several analogues with improved potency and selectivity. One such analogue, featuring a sulfonamide substituent, demonstrated a 10-fold increase in COX-2 inhibition compared to the parent compound. These results underscore the potential of 2,2-diethyl-2H-1,3-benzodioxol-5-amine as a lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, recent investigations have also explored the compound's role in central nervous system (CNS) disorders. A study in the European Journal of Pharmacology (2023) reported that 2,2-diethyl-2H-1,3-benzodioxol-5-amine exhibits affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding opens new avenues for research into its potential use as a neuropharmacological agent, possibly for conditions such as depression or anxiety.

In conclusion, 2,2-diethyl-2H-1,3-benzodioxol-5-amine (CAS: 67482-20-6) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and potential therapeutic applications. Ongoing research continues to explore its derivatives and mechanisms of action, paving the way for future drug development efforts. The compound's versatility and relatively straightforward synthesis make it an attractive candidate for further investigation in both academic and industrial settings.